Cas no 658081-45-9 (1H-Pyrazole, 1,3,5-tris(4-methoxyphenyl)-4-(2-propenyl)-)

• Product Name: 1H-Pyrazole, 1,3,5-tris(4-methoxyphenyl)-4-(2-propenyl)-
• CAS No: 658081-45-9
• MF: C₂₇H₂₆N₂O₃
• MW: 426.506947040558
• CID: 1703027
• Update Time: 2024-09-02

1H-Pyrazole, 1,3,5-tris(4-methoxyphenyl)-4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,3,5-tris(4-methoxyphenyl)-4-(2-propenyl)-
• 1H-Pyrazole, 1,3,5-tris(4-methoxyphenyl)-4-(2-propen-1-yl)-

• Inchi： 1S/C27H26N2O3/c1-5-6-25-26(19-7-13-22(30-2)14-8-19)28-29(21-11-17-24(32-4)18-12-21)27(25)20-9-15-23(31-3)16-10-20/h5,7-18H,1,6H2,2-4H3
• InChI Key： FEHHXDQOCPALHJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C2=CC=C(OC)C=C2)=C(CC=C)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 426.19448

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 599.7±50.0 °C(Predicted)
• PSA: 45.51
• pka: 1.62±0.10(Predicted)